Cas no 953745-07-8 (3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid)

• Product Name: 3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid
• CAS No: 953745-07-8
• MF: C₁₃H₉N₃O₃
• MW: 255.228862524033
• MDL: MFCD09473467
• CID: 3158855
• PubChem ID: 16787455
• Update Time: 2025-11-04

3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(pyridin-3-yl)[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid
• 3-METHYL-6-PYRIDIN-3-YLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXYLIC ACID
• 3-methyl-6-(pyridin-3-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• DNB74507
• 3-methyl-6-(3-pyridyl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• STK351781
• 3-methyl-6-pyridin-3-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• AKOS000144911
• EN300-231396
• 3-Methyl-6-(pyridin-3-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 953745-07-8
• 3-Methyl-6-(pyridin-3-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid
• MFCD09473467

• MDL： MFCD09473467
• Inchi： 1S/C13H9N3O3/c1-7-11-9(13(17)18)5-10(15-12(11)19-16-7)8-3-2-4-14-6-8/h2-6H,1H3,(H,17,18)
• InChI Key： PSNZOTORGKSYLK-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C(=O)O)C=C(C1C=NC=CC=1)N=2

Computed Properties

• Exact Mass: 255.06439116Da
• Monoisotopic Mass: 255.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.1Ų

Additional information on 3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid

Research Briefing on 3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid (CAS: 953745-07-8)

In recent years, the compound 3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid (CAS: 953745-07-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxazolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological targets. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions to introduce the pyridinyl moiety. This method not only enhances the efficiency of the synthesis but also allows for the incorporation of various substituents, enabling the exploration of structure-activity relationships (SAR) for this class of compounds.

From a pharmacological perspective, this compound has demonstrated potent inhibitory activity against several kinase targets, including but not limited to cyclin-dependent kinases (CDKs) and tyrosine kinases. In vitro studies have revealed that 3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid exhibits nanomolar affinity for CDK2, a key regulator of cell cycle progression. This finding has sparked interest in its potential as an anti-cancer agent, particularly for malignancies characterized by dysregulated cell proliferation.

Recent preclinical evaluations have further elucidated the compound's therapeutic potential. Animal models of breast cancer and glioblastoma treated with this compound showed significant tumor growth inhibition with minimal off-target effects. Notably, a 2024 study published in Cancer Research highlighted the compound's ability to cross the blood-brain barrier, making it a promising candidate for the treatment of central nervous system malignancies. These findings have prompted several pharmaceutical companies to initiate lead optimization programs based on this chemical scaffold.

Beyond oncology applications, emerging research suggests that 3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid may have utility in inflammatory and neurodegenerative diseases. Preliminary data indicate that the compound can modulate neuroinflammatory pathways by inhibiting specific kinases involved in microglial activation. This dual functionality as both an anti-proliferative and anti-inflammatory agent positions it as a versatile therapeutic candidate worthy of further investigation.

In conclusion, 3-methyl-6-(pyridin-3-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic acid represents a promising chemical entity with diverse therapeutic potential. Ongoing research efforts are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in additional disease models. As the understanding of its mechanism of action deepens, this compound may serve as the foundation for developing novel targeted therapies across multiple therapeutic areas.